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Compound of Interest

Compound Name: Silatrane glycol

Cat. No.: B1587509 Get Quote

Silatrane Glycol (CAS 56929-77-2): A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties,

synthesis, and potential applications of Silatrane glycol (CAS 56929-77-2). Silatrane glycol,
also known as 2-(2,8,9-Trioxa-5-aza-1-silabicyclo[3.3.3]undec-1-yloxy)ethanol, is a unique

organosilicon compound characterized by a hypervalent, pentacoordinated silicon atom. This

structure imparts unusual stability and reactivity, making it a compound of significant interest in

materials science and drug development.

Core Physical and Chemical Properties
Silatrane glycol is a solid at room temperature with notable solubility and stability in water, a

rare characteristic for a silicon alkoxide compound.[1] This property makes it a versatile

precursor for various chemical modifications.[1]
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Property Value Source

CAS Number 56929-77-2 [2]

Molecular Formula C8H17NO5Si [2]

Molecular Weight 235.31 g/mol [2]

Melting Point 347 °C (decomposes) [3]

Density 1.05 g/cm³ [3]

Physical State Solid [4]

Topological Polar Surface Area 60.4 Å² [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
6 [2]

Rotatable Bond Count 3 [2]

Chemical Structure and Reactivity
The defining feature of silatranes is the intramolecular dative bond between the nitrogen and

silicon atoms (N→Si). This transannular bond creates a cage-like structure that protects the

silicon center from nucleophilic attack, leading to significantly enhanced hydrolytic stability

compared to analogous trialkoxysilanes, especially at neutral pH.[1]

Despite its stability, Silatrane glycol can undergo facile ligand exchange reactions. For

instance, it can react with acetic anhydride to form 1-acetoxysilatrane, which can then be used

to create a variety of polymerizable silatranes.[1][5]

Experimental Protocols
Synthesis of Silatrane Glycol
A common and efficient method for synthesizing Silatrane glycol is the direct reaction of silica

(SiO₂) with triethanolamine and ethylene glycol.[1][6] This one-step process is valued for its

simplicity and the use of readily available starting materials.[1]
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Detailed Protocol:

Reactants: Fumed silica (SiO₂), triethanolamine (TEA), and ethylene glycol (EG).

Apparatus: A reaction flask equipped with a mechanical stirrer, a heating mantle, a

condenser, and a nitrogen inlet.

Procedure:

Combine fumed silica, triethanolamine, and ethylene glycol in the reaction flask. Ethylene

glycol serves as both a solvent and a reactant.[1]

Heat the mixture to the boiling point of ethylene glycol (approximately 197 °C) under a

nitrogen atmosphere.[1]

The nitrogen atmosphere helps to remove the water generated as a byproduct, driving the

reaction to completion.[1]

Continue heating and stirring until all the solid silica has dissolved, indicating the formation

of the soluble Silatrane glycol product.[1]

Purification: The product can be purified by fractional crystallization in a non-polar solvent

such as hexane.

Characterization: Purity and structure can be confirmed using techniques such as ¹H-NMR,

¹³C-NMR, and FT-IR to ensure the absence of unreacted silanol groups. X-ray diffraction

(XRD) can be used to validate crystallinity, and thermogravimetric analysis (TGA) can assess

thermal stability.
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Caption: Synthesis and Characterization Workflow for Silatrane Glycol.

Hydrolytic Stability
A key feature of Silatrane glycol is its remarkable resistance to hydrolysis compared to

conventional trialkoxysilanes.[1] This stability is attributed to the pentacoordinated structure

which sterically hinders the silicon center from nucleophilic attack by water.[1] However, the

stability is pH-dependent, with hydrolysis being accelerated in acidic or basic conditions.
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Caption: Simplified Hydrolysis Pathway of Silatrane Glycol.

Applications in Research and Drug Development
The unique properties of Silatrane glycol and its derivatives make them promising candidates

for a variety of applications.

Drug Delivery: The biocompatibility and stability of the silatrane core, combined with the

ability to functionalize the molecule, make it a potential platform for drug delivery systems.[1]

[7] Silatrane-containing polymers have been explored for their ability to bind and carry

carboxyl-containing compounds.[1]

Surface Modification: Silatranes exhibit a suppressed tendency for self-condensation,

allowing for more controlled and uniform surface functionalization compared to conventional

silane coupling agents.[1] This enables the creation of stable and well-organized monolayers

on various substrates.[7]

Precursor for Polymers: Silatrane glycol serves as a precursor for reactive monomers that

can be used in polymer synthesis.[5] For example, through ligand exchange, it can be
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converted into polymerizable silatranes like 1-methacryloxysilatrane and 1-allyloxysilatrane.

[1][5]

Biological Activity: Silatranes, in general, have been investigated for a wide range of

biological activities, including antimicrobial, antifungal, and antitumor properties.[7][8][9] This

broad bioactivity opens avenues for the development of novel therapeutic agents.
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Caption: Logical Relationship of Silatrane Glycol to its Applications.

Safety and Handling
Silatrane glycol is classified as an irritant, causing skin and serious eye irritation.[2][4] It may

also cause respiratory irritation.[2][4] Therefore, appropriate personal protective equipment,

including gloves, safety goggles, and respiratory protection, should be used when handling this

compound.[4] It should be stored in a tightly closed container in a well-ventilated place, away

from heat, open flames, and oxidizing agents.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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